![molecular formula C12H21ClN2OS B3378387 2-amino-N-[1-(2,5-dimethylthiophen-3-yl)ethyl]butanamide hydrochloride CAS No. 1423027-45-5](/img/structure/B3378387.png)
2-amino-N-[1-(2,5-dimethylthiophen-3-yl)ethyl]butanamide hydrochloride
Overview
Description
“2-amino-N-[1-(2,5-dimethylthiophen-3-yl)ethyl]butanamide hydrochloride” is a chemical compound with the CAS Number: 1423027-45-5 . It has a molecular weight of 276.83 . The compound is used for research purposes .
Molecular Structure Analysis
The molecular formula of this compound is C12H20N2OS . It contains a total of 30 bonds, including 14 non-H bonds, 6 multiple bonds, 3 rotatable bonds, 1 double bond, 5 aromatic bonds, 1 five-membered ring, 1 secondary amide (aliphatic), 1 primary amine (aliphatic), and 1 Thiophene .Physical And Chemical Properties Analysis
The compound has a molecular weight of 276.83 . Unfortunately, specific physical and chemical properties such as boiling point, melting point, and solubility were not found in the available resources .Mechanism of Action
2-amino-N-[1-(2,5-dimethylthiophen-3-yl)ethyl]butanamide hydrochloride acts as a selective agonist for the α7 nicotinic acetylcholine receptor, which is involved in a variety of physiological processes, including learning and memory, inflammation, and cell survival. Activation of this receptor by this compound has been shown to have neuroprotective effects and to improve cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including reducing inflammation, increasing the production of neurotrophic factors, and improving synaptic plasticity. It has also been shown to have antioxidant properties and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using 2-amino-N-[1-(2,5-dimethylthiophen-3-yl)ethyl]butanamide hydrochloride in lab experiments is its selectivity for the α7 nicotinic acetylcholine receptor, which allows for more targeted studies. However, one limitation is that it can be difficult to obtain and is relatively expensive compared to other compounds.
Future Directions
There are several future directions for research related to 2-amino-N-[1-(2,5-dimethylthiophen-3-yl)ethyl]butanamide hydrochloride, including further studies on its neuroprotective effects, its potential use in treating other neurological disorders, and the development of more cost-effective synthesis methods. Additionally, there is potential for the development of new compounds based on the structure of this compound that may have even greater efficacy and selectivity for the α7 nicotinic acetylcholine receptor.
Scientific Research Applications
2-amino-N-[1-(2,5-dimethylthiophen-3-yl)ethyl]butanamide hydrochloride has been studied for its potential use in treating a variety of neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. It has been shown to have neuroprotective effects and to improve cognitive function in animal models.
properties
IUPAC Name |
2-amino-N-[1-(2,5-dimethylthiophen-3-yl)ethyl]butanamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N2OS.ClH/c1-5-11(13)12(15)14-8(3)10-6-7(2)16-9(10)4;/h6,8,11H,5,13H2,1-4H3,(H,14,15);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GWXAOUCXGAHAED-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NC(C)C1=C(SC(=C1)C)C)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21ClN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.83 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1423027-45-5 |
Source
|
| Record name | Butanamide, 2-amino-N-[1-(2,5-dimethyl-3-thienyl)ethyl]-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1423027-45-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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